Cas no 74926-97-9 (Phenol,2-(1-methylethyl)-6-(1-methylpropyl)-)

• Product Name: Phenol,2-(1-methylethyl)-6-(1-methylpropyl)-
• CAS No: 74926-97-9
• MF: C₁₃H₂₀O
• MW: 192.297304153442
• CID: 571740
• PubChem ID: 3058299
• Update Time: 2025-04-19

Phenol,2-(1-methylethyl)-6-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol,2-(1-methylethyl)-6-(1-methylpropyl)-
• 2-butan-2-yl-6-propan-2-ylphenol
• 2-sec-butyl-6-isopropylphenol
• 2-(butan-2-yl)-6-(propan-2-yl)phenol
• (-)-2-sec-butyl-6-isopropylphenol
• DTXSID10874491
• Phenol, 2-sec-butyl-6-isopropyl-
• 74926-97-9
• NMTCMJXRNZCLIH-UHFFFAOYSA-N
• 2-SEC-BUTYL-6-IOSPROPYLPHENOL
• SCHEMBL248963
• BRN 5506051
• CHEMBL281868

• Inchi： 1S/C13H20O/c1-5-10(4)12-8-6-7-11(9(2)3)13(12)14/h6-10,14H,5H2,1-4H3
• InChI Key： NMTCMJXRNZCLIH-UHFFFAOYSA-N
• SMILES： OC1C(=CC=CC=1C(C)CC)C(C)C

Computed Properties

• Exact Mass: 192.1515
• Monoisotopic Mass: 192.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.9402 (estimate)
• Melting Point: 24°C (estimate)
• Boiling Point: 271.24°C (estimate)
• Refractive Index: 1.5073 (estimate)
• PSA: 20.23

Phenol,2-(1-methylethyl)-6-(1-methylpropyl)- Security Information

• Hazardous Material transportation number：3077
• HazardClass：9
• PackingGroup：III